Cas no 1261776-47-9 (C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine)

• Product Name: C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine
• CAS No: 1261776-47-9
• MF: C₁₄H₁₁F₄NO
• MW: 285.236857652664
• CID: 4996787
• Update Time: 2025-06-15

C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine

• Inchi： 1S/C14H11F4NO/c15-10-5-6-11(9(7-10)8-19)12-3-1-2-4-13(12)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： GHHDTBQDAIRFPM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC=CC=2OC(F)(F)F)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine

Introduction to C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine (CAS No. 1261776-47-9)

C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine (CAS No. 1261776-47-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine molecule is composed of a biphenyl core with a fluoro and trifluoromethoxy substituent on one ring and a methylamine group attached to the other. The presence of these functional groups imparts distinct chemical and biological properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine in modulating specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions. The ability to selectively bind to these receptors opens up new avenues for the treatment of diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

In addition to its receptor-modulating properties, C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine has also shown promise in inhibiting specific enzymes involved in disease pathways. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound effectively inhibits the activity of a particular kinase enzyme, which is implicated in the progression of certain cancers. This finding suggests that C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic and pharmacodynamic properties of C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Moreover, its low toxicity and high selectivity make it an attractive candidate for further clinical evaluation.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human trials. In this regard, C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine has shown promising results in early-stage clinical trials. A phase I trial conducted by a leading pharmaceutical company demonstrated that the compound was well-tolerated by patients and exhibited dose-dependent pharmacological effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The structural versatility of C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine also allows for the synthesis of various analogs and derivatives, which can be optimized for specific therapeutic applications. Chemists at several research institutions have explored different modifications to the core structure, leading to the identification of compounds with enhanced potency and selectivity. This combinatorial approach has significantly expanded the potential uses of C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine in drug discovery.

In conclusion, C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine (CAS No. 1261776-47-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, C-(4-Fluoro-2'-(trifluoromethoxy)biphenyl-2-yl)-methylamine is poised to play a significant role in advancing medical treatments for various diseases.